3-bromo-N-(3-cyclopropyl-3-hydroxypropyl)benzamide

Specification

• CAS No.: 1396782-00-5
• Molecular Formula: C13H16BrNO2
• Molecular Weight: 298.18
• IUPAC Name: 3-bromo-N-(3-cyclopropyl-3-hydroxypropyl)benzamide
• Standard InChI: InChI=1S/C13H16BrNO2/c14-11-3-1-2-10(8-11)13(17)15-7-6-12(16)9-4-5-9/h1-3,8-9,12,16H,4-7H2,(H,15,17)
• Standard InChI Key: WWWCNTRBMKJIHO-UHFFFAOYSA-N
• SMILES: C1CC1C(CCNC(=O)C2=CC(=CC=C2)Br)O

Introduction

3-Bromo-N-(3-cyclopropyl-3-hydroxypropyl)benzamide is a chemical compound belonging to the benzamide class, characterized by a benzene ring attached to an amide functional group. This specific compound features a bromine atom at the 3-position of the benzene ring and a cyclopropyl-hydroxypropyl substituent on the nitrogen atom of the amide. Its unique structural features make it of interest in various scientific applications, particularly in medicinal chemistry.

Key Features:

• Chemical Class: Benzamides

• Functional Groups: Amide, Aromatic Halide

• Molecular Weight: Approximately 298.18 g/mol (though reported as 284.18 g/mol in some sources)

Synthesis and Purification

The synthesis of 3-bromo-N-(3-cyclopropyl-3-hydroxypropyl)benzamide typically involves several key steps, often requiring larger-scale reactors or continuous flow systems for industrial applications. Purification methods such as crystallization or chromatography are essential for obtaining high-purity products.

Synthesis Steps:

• Preparation of Starting Materials: This involves preparing the necessary benzamide derivatives and cyclopropyl-hydroxypropyl reagents.

• Coupling Reaction: A coupling reaction is performed to attach the cyclopropyl-hydroxypropyl group to the benzamide core.

• Bromination: The benzene ring is brominated at the 3-position.

Chemical Reactions and Mechanisms

3-Bromo-N-(3-cyclopropyl-3-hydroxypropyl)benzamide can undergo several types of chemical reactions, including substitution reactions and hydrolysis, due to the presence of the bromine atom and the amide group.

Common Reactions:

• Substitution Reactions: The bromine atom can be substituted with other functional groups.

• Hydrolysis: The amide group can undergo hydrolysis under acidic or basic conditions.

Biological Applications and Research Findings

The compound's unique structure allows it to serve as a potential lead compound for developing pharmaceuticals targeting specific biological pathways. Research into its efficacy against various diseases could lead to new therapeutic agents.

Potential Applications:

• Medicinal Chemistry: Its halogenated amide structure influences its reactivity and potential applications in drug development.

• Synthetic Organic Chemistry: Useful for constructing more complex molecules.

Comparison with Similar Compounds

Other benzamide derivatives, such as 3-bromo-N-(3-chlorophenyl)benzamide and 3-bromo-N-(3-(tert-butoxy)propyl)benzamide, share similar structural features but differ in their substituents.

Comparison Table:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents
3-Bromo-N-(3-cyclopropyl-3-hydroxypropyl)benzamide	Not explicitly provided	Approximately 298.18	Cyclopropyl-hydroxypropyl, Bromine
3-Bromo-N-(3-chlorophenyl)benzamide	C13H9BrClNO	310.57	Chlorophenyl, Bromine
3-Bromo-N-(3-(tert-butoxy)propyl)benzamide	C14H20BrNO2	314.22	tert-Butoxypropyl, Bromine